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Compound of Interest

Compound Name: FM-381

Cat. No.: B10817288 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe handling and disposal of FM-381, a

potent and selective JAK3 inhibitor used in research.

FM-381 Chemical and Safety Data
Following institutional and local regulations is paramount when disposing of any chemical

waste. The information below, summarized from the Safety Data Sheet (SDS) for FM-381,

provides a foundation for safe handling and disposal protocols.
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Property Information Reference

Chemical Name

(E)-2-cyano-3-(5-(1-cyclohexyl-

1,6-dihydroimidazo[4,5-

d]pyrrolo[2,3-b]pyridin-2-

yl)furan-2-yl)-N,N-

dimethylacrylamide

CAS Number 2226521-65-7 [1]

Molecular Formula C₂₄H₂₄N₆O₂ [1]

Molecular Weight 428.5 g/mol [1]

Hazard Classification

Not classified as a hazardous

substance according to the

Globally Harmonized System

(GHS).

Signal Word None

Hazard Statements None

Disposal Procedures
While FM-381 is not classified as hazardous, it is crucial to adhere to standard laboratory

chemical disposal practices. Improper disposal can lead to environmental contamination and

potential unforeseen hazards.

Key Disposal Steps:

Consult Institutional Guidelines: Before proceeding, consult your institution's Environmental

Health and Safety (EHS) department for specific protocols regarding the disposal of non-

hazardous chemical waste.

Do Not Dispose in General Waste: FM-381 should not be disposed of with household or

general laboratory trash.[2][3]

Prevent Environmental Release: Do not allow the product to reach the sewage system or

any water sources.[2]
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Official Regulations: Disposal must be conducted in accordance with all applicable local,

regional, and national regulations.[2][3]

Professional Disposal Service: For unused or waste FM-381, it is recommended to use a

licensed professional waste disposal service. These services are equipped to handle

chemical waste in an environmentally sound manner.

Experimental Protocols
The safe disposal of FM-381 also extends to materials and solutions generated during

experimental use.

Disposal of Contaminated Materials:

Solid Waste: Items such as gloves, pipette tips, and empty vials that are contaminated with

FM-381 should be collected in a designated, clearly labeled chemical waste container.

Liquid Waste: Solutions containing FM-381 should be collected in a sealed, properly labeled

waste container. Do not mix with other incompatible waste streams.

Decontamination:

Work surfaces and equipment should be decontaminated using an appropriate solvent (e.g.,

ethanol or isopropanol) followed by a soap and water wash. Collect all decontamination

materials for proper disposal.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of FM-
381.
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Start: FM-381 Waste Generated

Consult Institutional EHS Guidelines

Is Waste Classified as Hazardous
by Local Regulations?

Segregate as Non-Hazardous
Chemical Waste

 No 

Segregate as Hazardous
Chemical Waste

 Yes 

Arrange for Pickup by
Licensed Waste Disposal Service

Document Waste for Disposal Records

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: FM-381 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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